Cas no 90921-32-7 (Benzonitrile,3-hydroxy-4-(1-methylethyl)-)

• Product Name: Benzonitrile,3-hydroxy-4-(1-methylethyl)-
• CAS No: 90921-32-7
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 798970
• PubChem ID: 45096146
• Update Time: 2025-04-19

Benzonitrile,3-hydroxy-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-hydroxy-4-(1-methylethyl)-
• 3-hydroxy-4-propan-2-ylbenzonitrile
• Benzonitrile, 3-hydroxy-4-isopropyl- (7CI)
• SCHEMBL24594978
• 3-HYDROXY-4-(PROPAN-2-YL)BENZONITRILE
• 3-Hydroxy-4-isopropyl-benzonitril
• MB22460
• 90921-32-7

• Inchi： 1S/C10H11NO/c1-7(2)9-4-3-8(6-11)5-10(9)12/h3-5,7,12H,1-2H3
• InChI Key： BSZVFYXOLIBPPN-UHFFFAOYSA-N
• SMILES： OC1C=C(C#N)C=CC=1C(C)C

Computed Properties

• Exact Mass: 161.084
• Monoisotopic Mass: 161.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2
• XLogP3: 2.4